N-(2-Chlorophenyl)-2-ethoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-(2-chlorophenyl)-2-ethoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO3S/c1-3-20-14-9-8-11(2)10-15(14)21(18,19)17-13-7-5-4-6-12(13)16/h4-10,17H,3H2,1-2H3
• InChI Key: DRRMHUOVSCZYTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C15H16ClNO3S
• Molecular Weight: 325.8 g/mol

Description

Synthesis Analysis

This involves a detailed explanation of how the compound is synthesized, including the starting materials, reagents, and conditions required for each step of the synthesis. .

Molecular Structure Analysis

This involves determining the 3D structure of the molecule, often using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and the conditions required for each reaction.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as acidity/basicity, reactivity, stability, etc.).

Mechanism of Action

If the compound is biologically active, this involves studying how it interacts with biological systems. This could include its binding to specific receptors or enzymes, and any biological responses it elicits.

Safety and Hazards

This involves studying the compound’s toxicity and any hazards associated with its use or handling. This could include its acute and chronic toxicity, carcinogenicity, environmental impact, and any precautions that should be taken when handling it.

Future Directions

This involves discussing potential future research directions, such as further studies to better understand the compound’s properties or potential applications, or the development of new synthetic methods or analogs.